Cas no 867356-23-8 (Cyclohexanone,4-(ethylmethylamino)-)
867356-23-8 structure
Product Name:Cyclohexanone,4-(ethylmethylamino)-
CAS No:867356-23-8
MF:C9H17NO
MW:155.237382650375
CID:718937
Update Time:2024-01-31
Cyclohexanone,4-(ethylmethylamino)- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanone,4-(ethylmethylamino)-
- Cyclohexanone, 4-(ethylmethylamino)-
-
- Inchi: 1S/C9H17NO/c1-3-10(2)8-4-6-9(11)7-5-8/h8H,3-7H2,1-2H3
- InChI Key: RGYDRXUAUTWTID-UHFFFAOYSA-N
- SMILES: C1(=O)CCC(N(CC)C)CC1
Computed Properties
- Exact Mass: 155.131
- Monoisotopic Mass: 155.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3A^2
Experimental Properties
- Density: 0.95±0.1 g/cm3(Predicted)
- Boiling Point: 232.7±33.0 °C(Predicted)
- pka: 9.18±0.20(Predicted)
Cyclohexanone,4-(ethylmethylamino)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
867356-23-8 (Cyclohexanone,4-(ethylmethylamino)-) Related Products
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